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Compound of Interest

Compound Name: GNE-618

Cat. No.: B607691

Application Notes and Protocols: GNE-618
Solutions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of GNE-618
solutions for various experimental applications. GNE-618 is a potent and orally active inhibitor
of nicotinamide phosphoribosyltransferase (NAMPT), a key enzyme in the NAD* salvage
pathway. By inhibiting NAMPT, GNE-618 depletes cellular NAD+* levels, leading to cell death,
particularly in cancer cells that are highly dependent on this pathway.[1][2][3][4]

GNE-618: Key Characteristics and Potency

GNE-618 has demonstrated significant activity in both biochemical and cell-based assays, as
well as in vivo tumor models. Its efficacy is attributed to its ability to inhibit NAMPT and
subsequently reduce NAD™ levels.
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Cell Line/Assay
Parameter Value . Reference
Condition

) ) NAMPT biochemical
Biochemical ICso 0.006 uM (6 nM) [1][3]
assay

Cellular ECso (NAD*

_ 2.6 nM Calu-6 (NSCLC) [1]I3]
Reduction)

Cellular ECso (Cell

o 27.2 nM A549 (NSCLC) [3]
Growth Inhibition)

Signaling Pathway of GNE-618 Action

GNE-618 exerts its cytotoxic effects by inhibiting the NAD* salvage pathway, which is crucial
for maintaining the cellular NAD* pool in many cancer cells. This pathway recycles
nicotinamide (NAM) back into NAD*.
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Welgh GNE-618 Powder

:

(Dissolve in DMSO to Create Stock Solution)

:

Aliguot Stock Solution

:

Store at -20°C or -80°C

:

Gilute Stock in Culture Medium for Working SolutiorD

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607691#preparing-and-storing-gne-618-solutions-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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